Cas no 97-93-8 (1.0mol/L Triethylaluminium, Hexane Solution)

Aluminum triethyl (Teal), the chemical formula is c6h15al\al (C2H5) 3, and the molecular weight is 114.16. it is a colorless liquid. It is chemically active, can spontaneously ignite in air, and will explode in water
. It can also react strongly with acids \ halogen \ alcohols and amines. It is soluble in benzene \ xylene \ gasoline. The relative density (d254) is 0.832. it has a burning effect on human body.
it is mainly used in organic synthesis, and also used as rocket fuel. This product has strong stimulation and corrosion effects, It mainly damages the respiratory tract and ocular conjunctiva. High concentration inhalation can cause pulmonary edema. Inhalation of its smoke can cause smoke heat. Skin contact can cause burns, causing congestion \ edema and blistering, and severe pain< Br>

1.0mol/L Triethylaluminium, Hexane Solution structure

97-93-8 structure

Product Name:1.0mol/L Triethylaluminium, Hexane Solution

CAS No:97-93-8

Molecular Formula:C₆H₁₅Al

Molecular Weight:114.164840936661

MDL:MFCD00009015

CID:34924

PubChem ID:24855571

1.0mol/L Triethylaluminium, Hexane Solution Properties

Names and Identifiers

- Triethyl aluminium
- ALUMINUMTRIETHANIDE
- ALUMINUM TRIETHYL
- TEA
- TRIETHYLALUMINUM
- aluminiumtriethyl
- triethylalane
- triethyl-alane
- triethyl-aluminu
- Triethylalumine
- TRIETHYLALUMINUM, 1.0M SOLUTION IN HEXAN ES
- TRIETHYLALUMINUM STEEL FLASK WITH 0.3 L (NET ~150 G)
- TRIETHYLALUMINUM, 1.0M SOLUTION IN HEPTA NE
- TRIETHYLALUMINUM STEEL FLASK 1.8 L (NET ~1 KG)
- triethylalumane
- Triethylaluminium
- Triethylaluminum (ACI)
- TEAL
- TEAL 2
- Triethylaluminum,95%,LIQUID
- Triethylaluminum,93+%
- Triethylaluminium, 0.6M solution in heptane
- Triethylaluminium, 1.3M solution in heptane
- Triethylaluminum, min. 93%
- Triethylaluminium1.3M solution in heptaneAcroSeal§3
- 1.0mol/L Triethylaluminium, Hexane Solution
- A845767
- Al(C2H5)3
- 97-93-8
- Triethylaluminum paraffin pellet
- 4-04-00-04398 (Beilstein Handbook Reference)
- TRIETHYLALUMINUM [HSDB]
- T0925
- Aluminum, triethyl-
- MFCD00009015
- tri-ethyl aluminum
- NS00078807
- DB-057696
- triethyl aluminum
- UN 1102
- BRN 3587229
- triethyl-aluminum
- Aluminum, triethyl
- Triethylaluminum, elec. gr.
- HSDB 4016
- DTXCID506616
- AKOS009158188
- EC 202-619-3
- DTXSID6026616
- Triethylaluminum, technical
- H426E9H3TT
- Al(Et)3
- Et3Al
- EINECS 202-619-3
- UNII-H426E9H3TT
- AlEt3
- Q416298
- T0783
- triethyl-aluminium
- Triethylaluminum, 93%
- +Expand
- MDL： MFCD00009015
- InChIKey： VOITXYVAKOUIBA-UHFFFAOYSA-N
- Inchi： 1S/3C2H5.Al/c3*1-2;/h3*1H2,2H3;
- SMILES： [Al](CC)(CC)CC

Computed Properties

Exact Mass: 114.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 114.099
Heavy Atom Count: 7
Complexity: 25.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.92170
PSA: 0.00000
Refractive Index: 1.48 (6.5 C)
Water Partition Coefficient: React
Boiling Point: 128-130 ºC (50 mmHg)
Melting Point: -50 ºC
Flash Point: Fahrenheit: -.4 ° f
Celsius: -18 ° c
Color/Form: 25 wt. % in toluene
Color/Form: Colorless transparent liquid with strong mildew smell [1]
Solubility: Soluble in benzene, miscible in saturated hydrocarbons [11]
Sensitiveness: Air & Moisture Sensitive
Density: 0.848 g/mL at 25 °C

1.0mol/L Triethylaluminium, Hexane Solution Security Information

Symbol: GHS02 GHS05
RTECS：BD2050000
WGK Germany：3
Safety Term：4.3
Safety Instruction： S26-S45-S62-S6A-S43A-S36/37/39-S24/25-S16-S43-S61-S33-S46
Packing Group：I
Risk Phrases：R11; R14; R20/21/22; R34; R51/53; R65; R67
Dangerous goods sign： F C
Hazardous Material transportation number：UN 3394 4.2/PG 1
Hazard Statement： H250,H260,H314
Warning Statement： P222,P223,P231+P232,P280,P370+P378,P422
Storage Condition：0-6°C
PackingGroup：I
Risk Phrases： 63-11-14-17-34-48/20-65-67
Signal Word：Danger
TSCA：Yes
HazardClass：4.3
FLUKA BRAND F CODES：10-21

1.0mol/L Triethylaluminium, Hexane Solution Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1.0mol/L Triethylaluminium, Hexane Solution Synthesis

Synthetic Circuit 1

871-27-2

74-85-1

97-93-8

Reaction Conditions

1.1 3.5 h, 0.5 - 1.5 MPa, 70 - 90 °C

Reference

: Method for producing triethylaluminum

, Russian Federation, , ,

Synthetic Circuit 2

75-24-1

74-83-9

97-93-8

Reaction Conditions

1.1 Catalysts: Iron chloride (FeCl3) , Antimony trichloride Solvents: Toluene
1.2 -

Reference

: Synthetic process of alkyl aluminum

, China, , ,

Synthetic Circuit 3

74-85-1

97-93-8

Reaction Conditions

1.1 Reagents: Hydrogen , Aluminum ; 5 - 6 h, 6 - 8 MPa, 135 - 138 °C; 138 °C → 60 °C
1.2 1 h, 60 °C → 70 °C; 0.4 - 1 MPa, 70 - 80 °C; 80 °C → 120 °C; 0 MPa → 0.3 MPa, 110 - 120 °C
1.3 45 - 55 °C

Reference

: Production method of triethyl aluminum

, China, , ,

Synthetic Circuit 4

1115-99-7

97-93-8

Reaction Conditions

1.1 Reagents: Aluminum ; 12 h, 150 °C

Reference

: Process for preparation of trialkylaluminum compounds from metallic aluminum by transmetalation with trialkylgallium compounds

, Poland, , ,

Synthetic Circuit 5

1309391-49-8

97-93-8

Reaction Conditions

1.1 2 - 3 h, 1 torr, 85 - 140 °C

Reference

: The synthesis and deep purification of GaEt3. Reversible complexation of adducts MAlk3 (M = Al, Ga, In; Alk = Me, Et) with phenylphosphines

Shatunov, V. V.; Korlyukov, A. A.; Lebedev, A. V.; Sheludyakov, V. D.; Kozyrkin, B. I.; et al, Journal of Organometallic Chemistry, 2011, 696(10), 2238-2251

Synthetic Circuit 6

2386-64-3

97-93-8

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Diethyl ether

Reference

: Indirect GC-MS Method via Alcoholysis Reaction for Rapid Detection of Organoaluminum Compounds and its Impurities: A Case Study of Triethylaluminium

Su, Pengfei; E, Xiu-tian-feng ; Wang, Jingna; Zhu, Yanlong; Zhang, Gao; et al, Propellants, 2023, 48(2),

Synthetic Circuit 7

74-85-1

97-93-8

Reaction Conditions

1.1 Reagents: Hydrogen , Aluminum (titanium-containing) , Potassium alloy, nonbase, K,Na ; 3.5 h, 14 bar, 65 °C

Reference

: Method for improving triethylaluminum production efficiency with additional activator sodium potassium alloy

, China, , ,

Synthetic Circuit 8

1115-99-7

97-93-8

Reaction Conditions

1.1 Reagents: Aluminum , Gallium ; 0.49 - 1.48 atm, 25 °C → 100 °C

Reference

: Method of making trialkylaluminum compounds and trialkylaluminum

, World Intellectual Property Organization, , ,

Synthetic Circuit 9

74-85-1

97-93-8

Reaction Conditions

1.1 Reagents: Aluminum ; 5 h, 0.2 - 0.3 MPa, 100 °C

Reference

: Method for synthesizing triethyl aluminum

, China, , ,

Synthetic Circuit 10

74-85-1

97-93-8

Reaction Conditions

1.1 Catalysts: Aluminum , Titanium ; 5 h, 0.2 - 0.3 MPa, 100 °C

Reference

: Mild method for synthesis of triethylaluminum

, China, , ,

Synthetic Circuit 11

871-27-2

74-85-1

97-93-8

Reaction Conditions

1.1 4 h, 0.7 MPa, rt → 120 °C

Reference

: Preparation of dialkylzincs from zinc halides and trialkylaluminum

, Japan, , ,

Synthetic Circuit 12

74-85-1

97-93-8

Reaction Conditions

1.1 Reagents: Hydrogen , Aluminum Catalysts: Chromium ; 4 h, 8 MPa, 130 °C; 130 °C → 100 °C
1.2 5.5 h, 0.5 MPa, 100 °C

Reference

: Method for preparing triethyl aluminum

, China, , ,

Synthetic Circuit 13

871-27-2

74-85-1

97-93-8

Reaction Conditions

1.1 2 h, 80 °C

Reference

: Continuous production of triethylaluminium

, China, , ,

Synthetic Circuit 14

871-27-2

74-85-1

97-93-8

Reaction Conditions

1.1 100 °C → 80 °C; 5 h, 0.5 atm, 90 °C

Reference

: Method for production of triethylaluminum

, China, , ,

Synthetic Circuit 15

627-44-1

97-93-8

Reaction Conditions

Reference

: Product subclass 9: triorganoaluminum compounds

Oishi, M., Science of Synthesis, 2004, 7, 261-385

Synthetic Circuit 16

20523-02-8

97-93-8

Reaction Conditions

Reference

: Isolation of pure tetraethyldialuminoxane

Siergiejczyk, Leszek; Synoradzki, Ludwik, Journal of Organometallic Chemistry, 1986, 311(3), 253-5

Synthetic Circuit 17

97-93-8

Reaction Conditions

Reference

: Ni-catalyzed benzylic β-C(sp3)-H bond activation of formamides

Wang, Rong-Hua; Xu, Wei-Wei; Wu, Hongli; Li, Yue; Li, Jiang-Fei; et al, Nature Communications, 2022, 13(1),

Synthetic Circuit 18

97-93-8

Reaction Conditions

Reference

: ZrCl4-catalyzed scission of ethylene acetals with organoaluminum compounds

Vostrikova, O. S.; Gafarova, Yu. T.; Dokichev, V. A.; Zlotskii, S. S., Russian Chemical Bulletin (Translation of Izvestiya Akademii Nauk, 1999, 48(8), 1530-1532

Synthetic Circuit 19

97-93-8

Reaction Conditions

Reference

: Method of synthesis of 3-methyl-1-alkenes via reaction of α-alkenes with triethylaluminum in presence of zirconocene dichloride

, USSR, , ,

1.0mol/L Triethylaluminium, Hexane Solution Raw materials

1.0mol/L Triethylaluminium, Hexane Solution Related Literature

1. Reactions of group 3 metal alkyls in the gas phase. Part 8.—Homogeneous thermal unimolecular elimination of ethylene from triethylaluminium

Alan T. Cocks,Kurt W. Egger J. Chem. Soc. Faraday Trans. 1 1972 68 423
2. Kinetics and mechanism of the reactions of triethylaluminium with phenylacetylene

P. E. M. Allen,R. M. Lough J. Chem. Soc. Faraday Trans. 1 1973 69 849
3. Free radical reactions to generate alkenes and/or ionic reactions to generate hydroximoyl chlorides when β-nitrostyrenes react with triethylaluminium or diethylaluminium chloride

Cheng-Ming Chu,Ju-Tsung Liu,Wen-Wei Lin,Ching-Fa Yao J. Chem. Soc. Perkin Trans. 1 1999 47
4. A survey of pendant donor-functionalised (N,O) phosphine ligands for Cr-catalysed ethylene tri- and tetramerisation

James A. Suttil,Peter Wasserscheid,David S. McGuinness,Michael G. Gardiner,Stephen J. Evans Catal. Sci. Technol. 2014 4 2574
5. Synthesis of β-diketiminato calcium silylamides and their reactions with triethylaluminium

Mark R. Crimmin,Michael S. Hill,Peter B. Hitchcock,Mary F. Mahon New J. Chem. 2010 34 1572
6. Zirconocene dichlorides as catalysts in alkene carbo- and cyclometalation by AlEt3: intermediate structures and dynamics

Lyudmila V. Parfenova,Pavel V. Kovyazin,Olesia V. Mukhamadeeva,Pavel V. Ivchenko,Ilya E. Nifant'ev,Leonard M. Khalilov,Usein M. Dzhemilev Dalton Trans. 2021 50 15802
7. Chiral phenoxyimino-amido aluminum complexes for the asymmetric cyanation of aldehydes

J. Ternel,F. Agbossou-Niedercorn,R. M. Gauvin Dalton Trans. 2014 43 4530
8. BINOL-Al catalysed asymmetric cyclization and amplification: preparation of optically active menthol analogs

Hisanori Itoh,Hironori Maeda,Shinya Yamada,Yoji Hori,Takashi Mino,Masami Sakamoto Org. Biomol. Chem. 2015 13 5817
9. A novel AlEt3-promoted tandem reductive rearrangement of 1-benzyloxy-2,3-epoxides: new route to 2-quaternary 1,3-diol units

De Run Li,Wu Jiong Xia,Yong Qiang Tu,Fu Min Zhang,Lei Shi Chem. Commun. 2003 798
10. Demystifying the two-sided role of inorganic halides in the structure and performance of Ziegler–Natta catalysts

Mohammad Hossein Jandaghian,Yasaman Maddah,Shahin Hosseini,Fahimeh Eshaghzadeh,Abdolhannan Sepahi,Ehsan Nikzinat,Maryam Masoori,Hossein Bazgir,Reza Rashedi Mol. Syst. Des. Eng. 2022 7 1722

Related Categories

Other Chemical Reagents Organic Metal Reagents

Cas no 97-93-8 (1.0mol/L Triethylaluminium, Hexane Solution)

1.0mol/L Triethylaluminium, Hexane Solution Properties

Names and Identifiers

Computed Properties

Experimental Properties

1.0mol/L Triethylaluminium, Hexane Solution Security Information

1.0mol/L Triethylaluminium, Hexane Solution Customs Data

China Customs Code:

Overview:

Summary:

1.0mol/L Triethylaluminium, Hexane Solution Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

Synthetic Circuit 19

1.0mol/L Triethylaluminium, Hexane Solution Raw materials

1.0mol/L Triethylaluminium, Hexane Solution Related Literature

Related Categories

97-93-8 (1.0mol/L Triethylaluminium, Hexane Solution) Related Products